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Compound of Interest

Compound Name:
2,2-Bis[4-(4-

aminophenoxy)phenyl]propane

Cat. No.: B132241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-(1,3-Phenylenediisopropylidene)bisaniline (BAPP) is an aromatic diamine curing agent

utilized to enhance the thermal and mechanical properties of epoxy resins. Its rigid molecular

structure, containing isopropylidene and phenyl groups, imparts high thermal stability and

mechanical strength to the cured epoxy network. This makes BAPP-cured epoxy resins

suitable for demanding applications in aerospace, electronics, and high-performance

composites where resistance to high temperatures and mechanical stress is critical.

The curing of epoxy resins with BAPP proceeds through an epoxy-amine addition reaction,

where the primary amine groups of the BAPP molecule react with the epoxide rings of the

epoxy resin. This reaction forms a highly cross-linked, three-dimensional thermoset network.

The stoichiometry of the epoxy resin to the curing agent is a critical parameter that influences

the final properties of the cured material.

Chemical Reaction Pathway
The curing reaction involves the nucleophilic attack of the amine groups of BAPP on the carbon

atoms of the epoxy rings, leading to the opening of the epoxide ring and the formation of a

hydroxyl group and a secondary amine. The newly formed secondary amine can then react

with another epoxy group, leading to a highly cross-linked network.
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Caption: Curing reaction of epoxy resin with BAPP.

Experimental Workflow
A typical workflow for evaluating the properties of BAPP-cured epoxy resins involves sample

preparation, curing, and characterization of the thermal and mechanical properties using

various analytical techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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